Cas no 2227799-79-1 (rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid)
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
- EN300-1919502
- 2227799-79-1
-
- Inchi: 1S/C9H9BrO2S/c1-4-3-13-8(7(4)10)5-2-6(5)9(11)12/h3,5-6H,2H2,1H3,(H,11,12)/t5-,6-/m1/s1
- InChI Key: IFFOGQFNYYLHIL-PHDIDXHHSA-N
- SMILES: BrC1C(C)=CSC=1[C@@H]1C[C@H]1C(=O)O
Computed Properties
- Exact Mass: 259.95066g/mol
- Monoisotopic Mass: 259.95066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 65.5Ų
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1919502-0.05g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 0.05g |
$1807.0 | 2023-09-17 | ||
| Enamine | EN300-1919502-0.1g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 0.1g |
$1893.0 | 2023-09-17 | ||
| Enamine | EN300-1919502-0.25g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 0.25g |
$1980.0 | 2023-09-17 | ||
| Enamine | EN300-1919502-0.5g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 0.5g |
$2066.0 | 2023-09-17 | ||
| Enamine | EN300-1919502-1.0g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 1g |
$2152.0 | 2023-06-02 | ||
| Enamine | EN300-1919502-2.5g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 2.5g |
$4216.0 | 2023-09-17 | ||
| Enamine | EN300-1919502-5.0g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 5g |
$6239.0 | 2023-06-02 | ||
| Enamine | EN300-1919502-10.0g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 10g |
$9252.0 | 2023-06-02 | ||
| Enamine | EN300-1919502-1g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 1g |
$2152.0 | 2023-09-17 | ||
| Enamine | EN300-1919502-5g |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid |
2227799-79-1 | 5g |
$6239.0 | 2023-09-17 |
rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid
Professional Introduction to Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227799-79-1)
Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227799-79-1, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropane ring and a thiophene moiety appended with a bromo and methyl substituents makes it a structurally intriguing candidate for further investigation.
The compound's stereochemistry, specifically the (1R,2R) configuration, is crucial as it influences the molecule's biological activity. The cyclopropane ring is known for its rigid three-membered structure, which can enhance binding affinity to biological targets. In contrast, the thiophene ring is a common pharmacophore found in many bioactive molecules, contributing to various pharmacological effects. The combination of these structural elements suggests that Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid may exhibit promising biological properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, thiophene derivatives have shown considerable promise due to their ability to interact with biological macromolecules in multiple ways. The bromo and methyl substituents on the thiophene ring in this compound may serve as points for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications.
One of the most compelling aspects of Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex molecules. The cyclopropane ring's strain can be exploited to enhance reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the carboxylic acid functionality at the other end of the molecule provides opportunities for further derivatization, such as esterification or amidation, which can modify its solubility and metabolic stability.
In the context of current research, this compound aligns with the growing interest in structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying lead compounds with high affinity for target proteins. Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid could serve as a starting point for developing novel therapeutics targeting various diseases. Its unique structural features make it an attractive candidate for further exploration.
The synthesis of this compound also presents an interesting challenge for organic chemists. The stereoselective construction of the cyclopropane ring and the functionalization of the thiophene moiety require careful optimization to ensure high yields and purity. Advances in catalytic methods and asymmetric synthesis have made it possible to access complex stereocenters more efficiently than ever before. This compound exemplifies how modern synthetic strategies can be applied to create molecules with tailored properties.
Biological evaluation of Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid is crucial to determine its potential therapeutic value. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. However, more extensive testing is needed to fully elucidate its mechanism of action and side effect profile. Collaborative efforts between synthetic chemists and biologists are essential to translate this compound from a laboratory curiosity into a viable drug candidate.
The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking studies have shown that this compound can bind effectively to several protein targets, suggesting multiple potential therapeutic pathways. These simulations provide valuable insights into how the molecule might behave within a biological system and guide experimental design. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.
The future prospects for Rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid are bright given its unique structural features and potential applications. As drug discovery continues to evolve toward more personalized and targeted therapies, compounds like this one will play an increasingly important role. Continued research into its biological activity and synthetic modifications will be key to unlocking its full potential as a therapeutic agent.
2227799-79-1 (rac-(1R,2R)-2-(3-bromo-4-methylthiophen-2-yl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)